![molecular formula C15H20N4O3S2 B2666882 (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(4-methylthiophen-2-yl)methanone CAS No. 2034402-09-8](/img/structure/B2666882.png)
(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(4-methylthiophen-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(4-methylthiophen-2-yl)methanone is a useful research compound. Its molecular formula is C15H20N4O3S2 and its molecular weight is 368.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Compounds containing arylsulfonyl moieties, similar to the one , have been synthesized and analyzed for their biological activities. A study by Wang et al. (2015) details the synthesis of novel N-phenylpyrazolyl aryl methanones derivatives containing the arylthio/sulfinyl/sulfonyl group. These compounds exhibited favorable herbicidal and insecticidal activities, indicating the potential agricultural applications of such chemicals. This suggests that compounds with similar structural features might also possess significant biological activities worth exploring for potential applications in agriculture and pest control (Wang et al., 2015).
Antimicrobial and Anticancer Agents
Another study by Hafez et al. (2016) synthesized a series of compounds including 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone, showcasing potent antimicrobial and anticancer activities. This research demonstrates the potential therapeutic applications of compounds containing pyrazolyl and methanone groups in the development of new antimicrobial and anticancer drugs. Such findings underline the importance of exploring the therapeutic applications of compounds with similar structural components for enhancing treatment options against microbial infections and cancer (Hafez et al., 2016).
Antimycobacterial Activities
Research on heterocyclic compounds, including the synthesis of pyrazoline derivatives, has also been conducted with a focus on evaluating their antimycobacterial activities. A study by Yar et al. (2007) involved synthesizing new heterocycles and testing them against Mycobacterium tuberculosis. The findings contribute to the understanding of how structural variations in heterocyclic compounds can influence their efficacy against tuberculosis, suggesting potential research avenues for compounds with similar structural motifs in addressing tuberculosis and other mycobacterial diseases (Yar et al., 2007).
Properties
IUPAC Name |
[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(4-methylthiophen-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O3S2/c1-12-8-14(23-11-12)15(20)18-4-3-5-19(7-6-18)24(21,22)13-9-16-17(2)10-13/h8-11H,3-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIKWYMHZSGYTPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(N=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.